Cas no 29768-03-4 (3-(Pyridin-2-yl)prop-2-yn-1-ol)

• Product Name: 3-(Pyridin-2-yl)prop-2-yn-1-ol
• CAS No: 29768-03-4
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD00168870
• CID: 915704
• PubChem ID: 3481147
• Update Time: 2025-07-23

3-(Pyridin-2-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-pyridinyl)-2-Propyn-1-ol
• 3-(2-PYRIDYL)-2-PROPYN-1-OL
• 3-pyridin-2-ylprop-2-yn-1-ol
• 3-(Pyridin-2-yl)prop-2-yn-1-ol
• 2-Propyn-1-ol, 3-(2-pyridinyl)-
• 3-(pyridin-2-yl)prop-2-yn-1-yl alcohol
• pyridylethynylcarbinol
• JBTFIWAQYSBSEZ-UHFFFAOYSA-N
• 3-(2-Pyridyl)-2-propin-1-ol
• 3-(2-Pyridyl)-2-propyne-1-ol
• 5627AJ
• 3-(2-pyridyl)prop-2-yn-1-yl alcohol
• SY022166
• Z2218556534
• SCHEMBL3346509
• AS-60147
• Z1143356057
• MFCD00168870
• DB-228308
• A12396
• CS-0131518
• 29768-03-4
• AKOS005216111
• EN300-225793
• F8885-6318
• DTXSID30392884

• MDL： MFCD00168870
• Inchi： 1S/C8H7NO/c10-7-3-5-8-4-1-2-6-9-8/h1-2,4,6,10H,7H2
• InChI Key： JBTFIWAQYSBSEZ-UHFFFAOYSA-N
• SMILES： OCC#CC1C=CC=CN=1

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 0.4

Experimental Properties

• PSA: 33.12

3-(Pyridin-2-yl)prop-2-yn-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 37/38-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Pyridin-2-yl)prop-2-yn-1-ol

Recent Advances in the Study of 3-(Pyridin-2-yl)prop-2-yn-1-ol (CAS: 29768-03-4) in Chemical Biology and Pharmaceutical Research

3-(Pyridin-2-yl)prop-2-yn-1-ol (CAS: 29768-03-4) is a pyridine-based alkyne alcohol that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in click chemistry, bioconjugation, and as a building block for complex molecular architectures.

One of the most notable advancements in the study of 3-(Pyridin-2-yl)prop-2-yn-1-ol is its application in the synthesis of targeted kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized the alkyne moiety of this compound to develop selective inhibitors through copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This approach has enabled the rapid assembly of potent and selective kinase inhibitors with improved pharmacokinetic properties.

In addition to its role in drug discovery, 3-(Pyridin-2-yl)prop-2-yn-1-ol has been employed in bioconjugation strategies. Its alkyne group allows for efficient coupling with azide-functionalized biomolecules, facilitating the labeling and tracking of proteins, nucleic acids, and other cellular components. Recent studies have demonstrated its utility in the development of fluorescent probes and affinity-based proteomics tools, which are essential for understanding complex biological processes and identifying novel drug targets.

Another emerging area of research involves the use of 3-(Pyridin-2-yl)prop-2-yn-1-ol as a precursor for the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the pyridine ring in this compound provides a versatile scaffold for the construction of diverse pharmacophores. Recent publications have reported the successful incorporation of this building block into the synthesis of novel antiviral and antibacterial agents, showcasing its broad applicability in addressing unmet medical needs.

Despite its promising applications, challenges remain in the scalable synthesis and optimization of 3-(Pyridin-2-yl)prop-2-yn-1-ol derivatives. Researchers are actively investigating greener and more efficient synthetic routes to enhance yield and reduce environmental impact. Recent advancements in catalytic methods, such as the use of palladium and gold catalysts, have shown promise in improving the efficiency of these transformations.

In conclusion, 3-(Pyridin-2-yl)prop-2-yn-1-ol (CAS: 29768-03-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, bioconjugation, and heterocyclic synthesis underscore its importance in the field. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for innovative therapeutic solutions.